Cas no 1818847-56-1 (tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate)

• Product Name: tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate
• CAS No: 1818847-56-1
• MF: C₂₆H₅₀N₄O₈
• MW: 546.697207927704
• MDL: MFCD29060175
• CID: 4618729
• PubChem ID: 118998418
• Update Time: 2025-06-08

tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate Chemical and Physical Properties

Names and Identifiers

• N-[trans-4-(Aminomethyl)cyclohexyl]-carbamic acid 1,1-dimethylethyl ester hemioxalate
• SB10995
• tert-Butyl (trans-4-(aminomethyl)cyclohexyl)carbamate oxalate(2:1)
• Carbamic acid, N-trans-4-(aminomethyl)yclohexyl]-, 1,1-imethylethyl ester 1/2 Oxalic acid
• Carbamic acid, n-[trans-4-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester oxalic acid (2:1)
• Carbamic acid, N-[trans-4-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester, ethanedioate (2:1)
• tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate
• CS-0049764
• 1818847-56-1
• tert-Butyl(trans-4-(aminomethyl)cyclohexyl)carbamateoxalate(2:1)
• AKOS027337267
• tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate;oxalic acid
• AS-52709
• P15523
• Carbamic acid, N-[trans-4-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester 1/2 Oxalic acid

• MDL： MFCD29060175
• Inchi： 1S/2C12H24N2O2.C2H2O4/c2*1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10;3-1(4)2(5)6/h2*9-10H,4-8,13H2,1-3H3,(H,14,15);(H,3,4)(H,5,6)
• InChI Key： CBHLFZILWBPRKT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CN)CC1)=O.O(C(C)(C)C)C(NC1CCC(CN)CC1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 546.36286457 g/mol
• Monoisotopic Mass: 546.36286457 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 299
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 546.7
• Topological Polar Surface Area: 203

Additional information on tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate

tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate (CAS No. 1818847-56-1): An Overview of Its Properties and Applications

tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate (CAS No. 1818847-56-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a protected amine derivative that plays a crucial role in the synthesis of various bioactive molecules and pharmaceutical intermediates.

The structure of tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate consists of a tert-butyl carbamate group attached to a trans-4-(aminomethyl)cyclohexyl moiety, with a hemioxalate counterion. The tert-butyl carbamate group serves as a protecting group for the primary amine, which can be selectively deprotected under mild conditions, making it an ideal intermediate for multistep synthetic processes.

Recent studies have highlighted the importance of tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate in the development of novel therapeutics. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of cyclohexane-based inhibitors targeting protein-protein interactions (PPIs). These inhibitors showed promising activity against various cancer-related PPIs, demonstrating the potential of tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate in drug discovery.

In addition to its role in PPI inhibitors, tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate has been utilized in the synthesis of neuroprotective agents. A study published in Organic & Biomolecular Chemistry in 2023 described the preparation of a novel class of compounds derived from this intermediate, which exhibited significant neuroprotective effects in cellular models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to selectively deprotect the amine group under mild conditions allows for the fine-tuning of these compounds' properties, enhancing their therapeutic potential.

The synthetic versatility of tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate is further exemplified by its use in the preparation of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A 2021 study in European Journal of Medicinal Chemistry detailed the synthesis and evaluation of prodrugs derived from this compound, which showed improved pharmacokinetic properties and reduced side effects compared to their parent drugs. This highlights the compound's potential in enhancing drug delivery and bioavailability.

The stability and reactivity of tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate have also been extensively studied. Research published in Tetrahedron Letters in 2020 investigated the stability of this compound under various reaction conditions, including acidic and basic environments. The results indicated that the tert-butyl carbamate group provides excellent protection for the amine, making it suitable for use in complex synthetic sequences where maintaining functional group integrity is crucial.

Beyond its applications in medicinal chemistry, tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate has found utility in other areas such as materials science and analytical chemistry. In materials science, it has been used as a building block for the synthesis of polymeric materials with tunable properties. A 2022 study in Macromolecules reported the preparation of functionalized polymers using this compound as a monomer, which exhibited unique mechanical and thermal properties suitable for various applications.

In analytical chemistry, tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate has been employed as a derivatizing agent for enhancing the detection sensitivity and selectivity of certain analytes. A 2023 publication in Analytical Chemistry described a method using this compound to derivatize amino acids for liquid chromatography-mass spectrometry (LC-MS) analysis, resulting in improved detection limits and quantification accuracy.

The growing interest in tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate is reflected by its increasing commercial availability from specialized chemical suppliers. This availability has facilitated its widespread use in academic and industrial research settings, contributing to numerous advancements in various scientific disciplines.

In conclusion, tert-butyl N-[trans-4-(aminomethyl)cyclohexyl]carbamate hemioxalate (CAS No. 1818847-56-1) is a valuable compound with diverse applications ranging from medicinal chemistry to materials science and analytical chemistry. Its unique structural features and synthetic versatility make it an essential tool for researchers aiming to develop novel therapeutics and advanced materials. As ongoing research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in future scientific endeavors.